Cas no 228412-49-5 (Benzoic acid,5-amino-2-hydroxy-, 2-hydroxyethyl ester)
228412-49-5 structure
Product Name:Benzoic acid,5-amino-2-hydroxy-, 2-hydroxyethyl ester
CAS No:228412-49-5
MF:C9H11NO4
MW:197.187942743301
CID:245107
PubChem ID:45089424
Update Time:2025-04-19
Benzoic acid,5-amino-2-hydroxy-, 2-hydroxyethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid,5-amino-2-hydroxy-, 2-hydroxyethyl ester
- Benzoic acid, 5-amino-2-hydroxy-, 2-hydroxyethyl ester (9CI)
- 2-hydroxyethyl 5-amino-2-hydroxybenzoate
- 228412-49-5
-
- Inchi: 1S/C9H11NO4/c10-6-1-2-8(12)7(5-6)9(13)14-4-3-11/h1-2,5,11-12H,3-4,10H2
- InChI Key: JDMLJWUVKYHQPV-UHFFFAOYSA-N
- SMILES: O(CCO)C(C1C(=CC=C(C=1)N)O)=O
Computed Properties
- Exact Mass: 197.069
- Monoisotopic Mass: 197.069
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 197
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 92.8A^2
Benzoic acid,5-amino-2-hydroxy-, 2-hydroxyethyl ester Related Literature
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
228412-49-5 (Benzoic acid,5-amino-2-hydroxy-, 2-hydroxyethyl ester) Related Products
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- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
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- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
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